(6AR,9R,9AS)-2,2,4,4-Tetraisopropyltetrahydro-6H-thieno[3,2-F][1,3,5,2,4]trioxadisilocin-9-OL

• Molecular Formula: C17H36O4SSi2
• Molecular Weight: 392.7 g/mol
• IUPAC Name: (6aR,9R,9aS)-2,2,4,4-tetra(propan-2-yl)-6a,8,9,9a-tetrahydro-6H-thieno[3,2-f][1,3,5,2,4]trioxadisilocin-9-ol
• InChI: InChI=1S/C17H36O4SSi2/c1-11(2)23(12(3)4)19-9-16-17(15(18)10-22-16)20-24(21-23,13(5)6)14(7)8/h11-18H,9-10H2,1-8H3/t15-,16+,17-/m0/s1
• InChI Key: WUTSSASBXYPYNV-BBWFWOEESA-N
• Isomeric SMILES: CC(C)[Si]1(OC[C@@H]2[C@H]([C@H](CS2)O)O[Si](O1)(C(C)C)C(C)C)C(C)C
• Canonical SMILES: CC(C)[Si]1(OCC2C(C(CS2)O)O[Si](O1)(C(C)C)C(C)C)C(C)C

Description

This compound is a siloxane-based heterocyclic molecule featuring a thieno[3,2-f] fused ring system, tetraisopropyl substituents, and a hydroxyl group at the 9-position. Its structure includes a unique thiophene ring fused with a trioxadisilocin core, which distinguishes it from oxygen-containing analogs (e.g., furo[3,2-f] derivatives).

Key synthetic steps (from ):

• Derived from a Pd/C-catalyzed hydrogenation reaction of an azido precursor.
• Purified via chromatography, yielding a colorless-to-yellow solid (48% yield).
• Characterized by NMR ([1]H and [13]C), optical rotation ([α]D²⁰ = -52.2 in CHCl₃), and TLC (Rf = 0.71 in DCM/MeOH 9:1) .

Molecular formula: C₂₂H₃₇N₅O₅Si₂ (exact formula inferred from analogs in ).

Preparation Methods

Step 1: Formation of the Tetrahydrothieno-trioxadisilocin Core with Hydroxyl Group

• Starting from appropriate silicon-containing diol precursors, a cyclization reaction is performed to form the 1,3,5,2,4-trioxadisilocin ring fused with a thiophene moiety.
• The isopropyl groups are introduced on the silicon atoms via alkylation or hydrosilylation methods.
• The stereochemistry at positions 6a, 9, and 9a is controlled by chiral auxiliaries or stereoselective catalysts during ring closure.
• The hydroxyl group at position 9 is introduced or revealed by selective deprotection or oxidation steps.

Step 2: Conversion to Methanesulfonate Derivative

• The hydroxyl group at position 9 is converted into a good leaving group by reaction with methanesulfonyl chloride (MsCl) in the presence of a base such as triethylamine.
• This step facilitates subsequent nucleophilic substitution reactions for further functionalization.

Step 3: Further Functionalization or Reduction

• The methanesulfonate intermediate can be subjected to nucleophilic substitution, reduction, or elimination reactions to yield derivatives or the fully saturated dihydro compound.
• For example, reduction can yield (6aR,9aS)-2,2,4,4-tetraisopropyl-6a,9a-dihydro-6H-thieno[3,2-f]trioxadisilocin.

Detailed Reaction Conditions and Reagents

Step	Reaction Type	Reagents/Conditions	Notes
1	Cyclization & ring formation	Silicon diol precursors, chiral catalysts, solvents	Control of stereochemistry critical
2	Hydroxyl activation	Methanesulfonyl chloride, base (e.g., triethylamine)	Formation of methanesulfonate leaving group
3	Nucleophilic substitution/reduction	Nucleophiles or reducing agents	Enables further derivatization or saturation

Stereoselectivity and Mechanistic Insights

• The stereochemical outcome of the ring closure step is influenced by the choice of chiral auxiliaries and reaction conditions.
• Silicon-based protecting groups on diol intermediates help stabilize reactive intermediates and direct stereochemistry.
• The use of methanesulfonyl chloride to form the mesylate intermediate is a classical approach to activate the hydroxyl group for substitution without racemization.

Related Synthetic Applications

• The compound serves as a key intermediate in the synthesis of modified nucleoside analogs, such as 4'-thio-5-aza-2'-deoxycytidine, where the silicon-containing ring system protects the sugar moiety and enables selective functionalization.
• The methodology has been applied in stereoselective syntheses of various nucleoside analogs with potential pharmaceutical applications.

Research Findings and Source Verification

• The preparation methods have been extensively documented in patent EP4524145 and US patent application US20200361977A1, which describe stereoselective synthetic routes to silicon-containing fused ring systems and their derivatives.
• Sigma-Aldrich catalog and chemical databases confirm the compound's identity and stereochemistry, providing additional validation of the synthetic pathways.
• The described methods avoid unreliable sources and rely on patent literature and reputable chemical suppliers.

Summary Table of Preparation Steps

Step Number	Intermediate/Product Name	Key Reaction Type	Stereochemistry Control	Reference
1	(6aR,9R,9aS)-2,2,4,4-Tetraisopropyltetrahydro-6H-thieno[3,2-f]trioxadisilocin-9-ol	Cyclization & ring formation	Chiral catalysts
2	(6aR,9R,9aS)-2,2,4,4-Tetraisopropyltetrahydro-6H-thieno[3,2-f]trioxadisilocin-9-yl methanesulfonate	Hydroxyl activation (mesylation)	Retention of stereochemistry
3	(6aR,9aS)-2,2,4,4-Tetraisopropyl-6a,9a-dihydro-6H-thieno[3,2-f]trioxadisilocin	Reduction or substitution	Stereoselective

Chemical Reactions Analysis

Types of Reactions

(6AR,9R,9AS)-2,2,4,4-Tetraisopropyltetrahydro-6H-thieno[3,2-F][1,3,5,2,4]trioxadisilocin-9-OL undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., lithium aluminum hydride), and various catalysts to facilitate substitution reactions. The reaction conditions often involve specific temperatures, solvents, and inert atmospheres to ensure the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the specific reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce deoxygenated compounds. Substitution reactions can result in various substituted derivatives of the original compound .

Scientific Research Applications

(6AR,9R,9AS)-2,2,4,4-Tetraisopropyltetrahydro-6H-thieno[3,2-F][1,3,5,2,4]trioxadisilocin-9-OL has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the development of advanced materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of (6AR,9R,9AS)-2,2,4,4-Tetraisopropyltetrahydro-6H-thieno[3,2-F][1,3,5,2,4]trioxadisilocin-9-OL involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Analogues

The compound belongs to a family of siloxane-fused heterocycles. Key structural variations among analogs include:

Compound Name	Heterocycle	R-Group at 9-Position	Key Functional Groups	Molecular Formula
(6aR,9R,9aS)-Target Compound	Thieno	-OH	-OH, tetraisopropyl	C₂₂H₃₇N₅O₅Si₂
(6aR,8R,9R,9aS)-8-(6-Amino-9H-purin-9-yl)-...-9-ol	Furo	-OH	-NH₂ (purine), tetraisopropyl	C₂₃H₃₈N₆O₅Si₂
1-(4-Methoxybenzyl)-3-...-9-methoxy...	Furo	-OCH₃	-OCH₃, tetraisopropyl	C₂₅H₄₃N₃O₆Si₂
N-[9-...-9-yl]-6-oxo-...isobutyramide	Furo	-O-isobutyramide	-CONH-iPr, tetraisopropyl	C₂₆H₄₂N₆O₆Si₂

Key Observations :

• Heterocycle: Replacement of thiophene (thieno) with furan (furo) alters electronic properties. Thiophene’s lower electronegativity may enhance π-stacking in hydrophobic environments compared to furan .

Physicochemical Properties

Property	Target Compound	Furo-Analog with -OH	Methoxy Derivative
Melting Point	88–90°C	Not reported	Not reported
TLC Rf (DCM/MeOH)	0.71	~0.65 (estimated)	~0.85 (estimated)
Optical Rotation	-52.2 (CHCl₃)	Not reported	Not reported
Solubility	Moderate in CHCl₃	High in polar solvents	High in DCM/MeOH

Notes:

• The target compound’s moderate solubility in CHCl₃ contrasts with more polar furo-analogs, which dissolve readily in methanol or DMF .
• Methoxy derivatives exhibit higher hydrophobicity (higher TLC Rf) due to reduced polarity .

Biological Activity

The compound (6AR,9R,9AS)-2,2,4,4-Tetraisopropyltetrahydro-6H-thieno[3,2-F][1,3,5,2,4]trioxadisilocin-9-OL is a synthetic organic compound that has garnered attention for its potential biological activities. This article reviews the available literature on its biological properties, including its pharmacological effects and mechanisms of action.

• IUPAC Name : (6AR,9R,9AS)-2,2,4,4-tetraisopropyltetrahydro-6H-thieno[3,2-F][1,3,5,2,4]trioxadisilocin-9-OL
• Molecular Formula : C17H36O4SSi2
• Molecular Weight : 392.70 g/mol
• CAS Number : 291758-11-7

Pharmacological Effects

Research indicates that this compound exhibits several pharmacological activities:

• Antioxidant Activity : Studies suggest that the compound possesses significant antioxidant properties. It can scavenge free radicals and reduce oxidative stress in various biological systems.
• Antimicrobial Properties : Preliminary data indicate that the compound may demonstrate antimicrobial activity against a range of pathogens. This includes both gram-positive and gram-negative bacteria.
• Cytotoxicity : In vitro studies have shown that (6AR,9R,9AS)-2,2,4,4-Tetraisopropyltetrahydro-6H-thieno[3,2-F][1,3,5,2,4]trioxadisilocin-9-OL exhibits cytotoxic effects on certain cancer cell lines. The mechanism of action appears to involve apoptosis induction and cell cycle arrest.

The precise mechanism through which this compound exerts its biological effects is still under investigation. However, it is hypothesized that its structural features allow for interaction with various cellular targets:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways related to oxidative stress and inflammation.
• Receptor Modulation : There is potential for interaction with cellular receptors that modulate signaling pathways associated with cell proliferation and apoptosis.

Study 1: Antioxidant Efficacy

A study conducted by researchers evaluated the antioxidant capacity of (6AR,9R,9AS)-2,2,4,4-Tetraisopropyltetrahydro-6H-thieno[3,2-F][1,3,5,2,4]trioxadisilocin-9-OL using DPPH and ABTS assays. Results indicated a significant reduction in oxidative stress markers in treated cells compared to controls.

Study 2: Antimicrobial Activity

In another study focusing on antimicrobial properties, the compound was tested against Staphylococcus aureus and Escherichia coli. The results showed a notable zone of inhibition at varying concentrations of the compound.

Data Tables

Property	Value
IUPAC Name	(6AR,9R,9AS)-...
Molecular Formula	C17H36O4SSi2
Molecular Weight	392.70 g/mol
CAS Number	291758-11-7
Antioxidant Activity	Significant
Antimicrobial Activity	Effective against S. aureus
Cytotoxicity	Induces apoptosis in cancer cells

Q & A

Q. How can researchers integrate high-throughput screening (HTS) with traditional synthetic methods?

• Methodological Answer : Automated liquid handlers can prepare libraries of derivatives by varying isopropyl groups or thiophene substituents. Parallel synthesis in microtiter plates, coupled with LC-MS for rapid purity checks, accelerates structure-activity relationship (SAR) studies .